N-(3-morpholin-4-ylpropyl)-4-[3-(trifluoromethyl)benzoyl]-1H-pyrrole-2-carboxamide
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Description
N-(3-morpholin-4-ylpropyl)-4-[3-(trifluoromethyl)benzoyl]-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C20H22F3N3O3 and its molecular weight is 409.409. The purity is usually 95%.
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Scientific Research Applications
Morpholino Oligos in Gene Function Inhibition
Morpholino oligos, related to the structural motif of N-(3-morpholin-4-ylpropyl)-4-[3-(trifluoromethyl)benzoyl]-1H-pyrrole-2-carboxamide, have been recognized for their ability to inhibit gene function in embryos across a range of model organisms. This capability provides a straightforward method to study gene function, highlighting its utility in developmental biology research (Heasman, 2002).
Central Nervous System (CNS) Acting Drugs Synthesis
The compound's structural features, including the morpholine moiety, have been identified as functional groups likely to serve as lead molecules for synthesizing compounds with CNS activity. This highlights its relevance in developing new therapeutic agents aimed at treating CNS disorders without the adverse effects commonly associated with current CNS drugs (Saganuwan, 2017).
Supramolecular Chemistry Applications
Compounds containing structural elements like those in this compound have been applied in supramolecular chemistry for nanotechnology, polymer processing, and biomedical applications. The compound's adaptable nature promises a bright future in various scientific and commercial applications (Cantekin, de Greef, & Palmans, 2012).
Photoaffinity Labeling in Structural Biology
The trifluoromethyl group, as part of the compound's structure, is similar to groups used in photoaffinity labeling, a critical method in structural biology for studying the organization of biological systems. This technique allows the detailed examination of potential drug targets and transport processes, among others (Vodovozova, 2007).
Pharmacological Activities of Morpholine Derivatives
Morpholine derivatives, including structures similar to this compound, show a broad spectrum of pharmacological profiles. This review details the developments in the synthesis of morpholine and pyran analogues, highlighting their significant pharmacophoric activities across various medicinal chemistry applications (Asif & Imran, 2019).
Properties
IUPAC Name |
N-(3-morpholin-4-ylpropyl)-4-[3-(trifluoromethyl)benzoyl]-1H-pyrrole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22F3N3O3/c21-20(22,23)16-4-1-3-14(11-16)18(27)15-12-17(25-13-15)19(28)24-5-2-6-26-7-9-29-10-8-26/h1,3-4,11-13,25H,2,5-10H2,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGNGIRNNFZGZFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCNC(=O)C2=CC(=CN2)C(=O)C3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.